Cas no 75269-15-7 (tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate)

• Product Name: tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate
• CAS No: 75269-15-7
• MF: C₁₁H₂₁NO₇
• MW: 279.286944150925
• CID: 5654267
• PubChem ID: 165900865
• Update Time: 2025-10-21

tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28228955
• tert-butyl N-[(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]carbamate
• 75269-15-7
• tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate

• Inchi： 1S/C11H21NO7/c1-11(2,3)19-10(18)12-6(4-13)8(16)9(17)7(15)5-14/h4,6-9,14-17H,5H2,1-3H3,(H,12,18)/t6-,7+,8+,9-/m0/s1
• InChI Key： UVFWQBQMEQKTIY-KDXUFGMBSA-N
• SMILES： O[C@H]([C@H](C=O)NC(=O)OC(C)(C)C)[C@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 279.13180201g/mol
• Monoisotopic Mass: 279.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 136Ų

Additional information on tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 75269-15-7 and Product Name: Tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate

The compound in question, identified by the CAS number 75269-15-7, is a highly specialized chemical entity with significant applications in the field of pharmaceutical chemistry. The product name, Tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate, provides a detailed structural insight into its molecular composition. This compound belongs to a class of molecules known for their intricate stereochemistry and functional diversity, making it a subject of considerable interest in synthetic and medicinal chemistry.

At the core of this compound's structure lies a complex carbohydrate-like moiety characterized by multiple hydroxyl groups arranged in a specific stereochemical configuration. The presence of these hydroxyl groups not only contributes to the compound's solubility and reactivity but also opens up numerous possibilities for further functionalization. This feature is particularly relevant in the context of drug design, where such structural motifs are often employed to enhance binding affinity and metabolic stability.

The Tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate moiety itself is derived from a natural product intermediate, suggesting potential biological activities that have been explored in recent years. In particular, derivatives of this type have shown promise as intermediates in the synthesis of enzyme inhibitors and other therapeutic agents. The tert-butyl carbamate group serves as a protecting group for amine functionalities, allowing for selective modifications while maintaining the integrity of the core carbohydrate scaffold.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Molecular modeling studies indicate that the Tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate moiety exhibits favorable interactions with biological targets due to its rigid conformation and hydrogen bonding potential. These insights have guided the development of novel analogs with enhanced efficacy and reduced side effects.

In terms of synthetic methodologies, the preparation of this compound involves multi-step organic transformations that require precise control over reaction conditions. The stereochemistry at the chiral centers (C2-C5) must be rigorously maintained to ensure biological activity. Techniques such as chiral auxiliary-assisted synthesis and asymmetric catalysis have been employed to achieve high enantiomeric purity. These approaches align with the broader trend in pharmaceutical chemistry toward greener and more efficient synthetic routes.

The compound's relevance extends beyond its immediate applications in drug development. It serves as a valuable building block for more complex molecules with yet-to-be-discovered therapeutic potential. Researchers are increasingly leveraging such intermediates to explore new chemical space for treating various diseases. The combination of its carbohydrate-like structure and protective group functionality makes it particularly versatile for medicinal chemists.

Current research is also focused on understanding the metabolic pathways by which this compound is processed in vivo. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its degradation products and interaction with enzymes. These data are crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

The Tert-butyl N-(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-ylcarbamate derivative has been tested in several preclinical models demonstrating its ability to modulate key biological pathways associated with inflammation and neurodegeneration. Preliminary results suggest that it may have applications in treating conditions such as Alzheimer's disease and rheumatoid arthritis. While further clinical trials are needed to confirm these findings, they underscore the importance of continued research into this class of compounds.

From an industrial perspective, the synthesis of 75269-15-7 on an scales presents unique challenges due to its complex structure. Process optimization efforts are underway to improve yield and reduce costs without compromising quality. Collaborations between academic institutions and pharmaceutical companies are fostering innovation in this area through shared resources and expertise.

The future direction for research involving this compound will likely include exploring its role in combination therapies alongside other bioactive molecules. The growing emphasis on polypharmacology suggests that compounds like Tert-butyl N-(2R,3R,4R,5R)-3tetrahydroxy 1 oxohexan 22 ylcarbamate could serve as key components in multifaceted treatment strategies.